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Compound of Interest

Compound Name:

Benzyl 3-

(hydroxymethyl)piperidine-1-

carboxylate

Cat. No.: B105679 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

Benzyl 3-(hydroxymethyl)piperidine-1-carboxylate (CAS No: 39945-51-2). Adherence to

these procedures is critical for ensuring laboratory safety and environmental compliance.

I. Hazard Identification and Safety Information
Benzyl 3-(hydroxymethyl)piperidine-1-carboxylate is classified with the following hazards:
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Hazard Statement Description Precautionary Statement

H315 Causes skin irritation.[1][2]

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.[2][3]

H319
Causes serious eye irritation.

[1][2]

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[2][3]

H335
May cause respiratory

irritation.[1][2]

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[3]

Signal Word: Warning[1]

II. Step-by-Step Disposal Protocol
Waste containing Benzyl 3-(hydroxymethyl)piperidine-1-carboxylate is considered

hazardous and must be disposed of accordingly.[3] The recommended disposal method is

incineration.[4]

1. Personal Protective Equipment (PPE):

Before handling the waste, ensure you are wearing appropriate PPE:

Government-approved respirator[4]

Chemical-resistant gloves[2][4]

Chemical safety goggles and a face shield[2][4]

2. Waste Collection:

Solid Waste:
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Carefully sweep up any solid material, avoiding dust formation.[2][4]

Place the swept material into a suitable, labeled, and closed container for disposal.[2]

Liquid Waste (Solutions):

Do not pour down the drain.[2]

Collect in a sealed, appropriately labeled container.

3. Preparation for Disposal:

The primary recommended disposal method is to dissolve or mix the material with a

combustible solvent.[4] This mixture can then be burned in a chemical incinerator equipped

with an afterburner and scrubber.[4]

4. Storage Pending Disposal:

Keep waste containers tightly closed in a dry, well-ventilated area.[5]

Store away from incompatible materials.

5. Final Disposal:

Dispose of the waste through a licensed hazardous waste disposal company.

All disposal activities must adhere to federal, state, and local environmental regulations.[4]

Contaminated packaging should also be treated as hazardous waste and disposed of at a

special waste collection point.[3]

III. Spill Management
In the event of a spill:

Evacuate and Ventilate: Evacuate personnel from the immediate area and ensure adequate

ventilation.[2]

Containment: Prevent the spill from entering drains.[2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.aaronchem.com/sds/1356342-79-4.pdf
https://www.jwpharmlab.com/usr/MSDS/MSDS_65R0698S.pdf
https://www.aaronchem.com/sds/1356342-79-4.pdf
https://www.aaronchem.com/sds/1356342-79-4.pdf
https://www.jwpharmlab.com/usr/MSDS/MSDS_65R0698S.pdf
https://www.jwpharmlab.com/usr/MSDS/MSDS_65R0698S.pdf
https://file.bldpharm.com/static/upload/prosds/bldsds/1394/SDS-BD01393735.pdf
https://www.jwpharmlab.com/usr/MSDS/MSDS_65R0698S.pdf
https://www.fishersci.es/store/msds?partNumber=10780661&productDescription=5g;%20Glass%20bottle&countryCode=ES&language=en
https://www.aaronchem.com/sds/1356342-79-4.pdf
https://www.aaronchem.com/sds/1356342-79-4.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105679?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protection: Wear a respirator, chemical safety goggles, rubber boots, and heavy

rubber gloves.[4]

Clean-up:

For solid spills, sweep up the material, place it in a bag, and hold for waste disposal. Avoid

raising dust.[4]

After material pickup is complete, ventilate the area and wash the spill site.[4]

IV. Disposal Workflow
The following diagram illustrates the decision-making process for the disposal of Benzyl 3-
(hydroxymethyl)piperidine-1-carboxylate.
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Disposal Workflow for Benzyl 3-(hydroxymethyl)piperidine-1-carboxylate

Start: Waste Generated

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Assess Waste Form

Solid Waste

Solid

Liquid Waste

Liquid
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in Labeled Container
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Labeled Container

Prepare for Incineration:
Mix with Combustible Solvent

Store in a Secure,
Ventilated Area

Transfer to Licensed
Hazardous Waste Facility

End: Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for Benzyl 3-(hydroxymethyl)piperidine-1-carboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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